Cas no 108831-66-9 (6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 108831-66-9
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD04071556
• CID: 820514
• PubChem ID: 735018
• Update Time: 2025-04-19

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3H-thieno[2,3-d]pyrimidin-4-one
• 6-methylthieno[2,3-d]pyrimidin-4(1H)-one
• 6-Methylthieno[2,3-d]pyrimidin-4(3H)-one
• 6-Methylthieno<2,3-d>pyrimid-4-one
• BUTTPARK 146\18-29
• 6-Methylthieno[2,3-d]Pyrimid-4-One
• 6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-OL
• 6-Methyl-1H-thieno[2,3-d]pyrimidin-4-one
• 6-methyl-3H-thieno[3,2-e]pyrimidin-4-one
• 6-Methyl-3H,4H-thieno[2,3-d]pyriMidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-methyl-
• MLS000551006
• SMR000145134
• 6-methyl-3-hydrothiopheno[2,3-d]pyrimidin-4-one
• ARONIS25006
• cid_735018
• BDBM94445
• IXBCLHWYSXPUJS-UHFFFAO
• IXBCLHWYSXPUJS-UHFFFAOYSA-N
• HMS3317I06
• W
• STK256669
• EN300-120390
• CS-0152889
• AKOS006223235
• FS-1645
• 6-Methyl-3H-thieno[2 pound not3-d]pyrimidin-4-one
• MFCD01570294
• AKOS000273304
• 108831-66-9
• STL582499
• AH-262/31954020
• AC-28069
• AB17509
• EU-0042223
• Z1715337269
• 6-methyl thieno[2,3-d]pyrimidin-4(3H)-one
• HMS2164M24
• SCHEMBL439234
• SR-01000468343
• DTXSID40352732
• SR-01000468343-1
• BUTTPARK 14618-29
• AKOS028108901
• thieno[2,3-d]pyrimidin-4(3H)-one, 6-methyl-
• BUTTPARK 146\\18-29
• SCHEMBL9549938
• CHEMBL1705782
• ALBB-017973
• 6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• MDL： MFCD04071556
• Inchi： 1S/C7H6N2OS/c1-4-2-5-6(10)8-3-9-7(5)11-4/h2-3H,1H3,(H,8,9,10)
• InChI Key： IXBCLHWYSXPUJS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 166.02000
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-200 ºC (ethanol )
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 74.25000
• LogP: 1.70530

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines